3-(Spiro[3.5]nonan-2-ylamino)butanamide

• IUPAC Name: 3-(spiro[3.5]nonan-2-ylamino)butanamide
• InChI: InChI=1S/C13H24N2O/c1-10(7-12(14)16)15-11-8-13(9-11)5-3-2-4-6-13/h10-11,15H,2-9H2,1H3,(H2,14,16)
• InChI Key: NVLFKVOFMWJKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N)NC1CC2(C1)CCCCC2
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

3-(Spiro[3.5]nonan-2-ylamino)butanamide is a spirocyclic compound featuring a unique bicyclic spiro[3.5]nonane core fused to an amino-substituted butanamide moiety. This structural motif confers rigidity and stereochemical complexity, which are advantageous in drug discovery for enhancing target selectivity and metabolic stability.

Comparison with Similar Compounds

Structural and Functional Differences:

• Rigidity vs.
• Biological Activity: While AS17773 is utilized in antipsychotic drug development due to its dopamine receptor affinity, 3-(Spiro[3.5]nonan-2-ylamino)butanamide’s amide group may favor protease resistance, extending its half-life in vivo compared to hydroxylated analogs like AS97444 .
• Synthetic Accessibility: Commercial availability of AS97444 and AS17773 suggests well-optimized synthetic routes, whereas 3-(Spiro[3.5]nonan-2-ylamino)butanamide’s complexity may require multi-step protocols, increasing production costs.

Pharmacokinetic Considerations:

• Solubility : The hydrochloride salt of AS17773 improves aqueous solubility, a property absent in the neutral butanamide derivative.
• Metabolic Stability: The spiro[3.5]nonane core in all three compounds reduces metabolic oxidation compared to linear analogs, but the amino-butanamide’s tertiary amine may still undergo CYP450-mediated N-dealkylation.

Notes

Data Limitations: Direct comparative studies on 3-(Spiro[3.5]nonan-2-ylamino)butanamide are scarce; inferences are drawn from structural analogs like AS97444 and AS17773 .

Research Gaps : In vitro/in vivo efficacy data, toxicity profiles, and detailed synthetic methodologies for the target compound remain unelucidated in publicly accessible literature.

Commercial Viability: The higher molecular complexity of 3-(Spiro[3.5]nonan-2-ylamino)butanamide may limit scalability compared to simpler spiro derivatives, impacting cost-effectiveness in drug discovery pipelines.